Cas no 886360-95-8 (Tert-Butyl 1-Oxa-4,8-Diazaspiro4.5Decane-8-Carboxylate)

• Product Name: Tert-Butyl 1-Oxa-4,8-Diazaspiro4.5Decane-8-Carboxylate
• CAS No: 886360-95-8
• MF: C₁₂H₂₂N₂O₃
• MW: 242.314683437347
• MDL: MFCD07698579
• CID: 4663892
• PubChem ID: 7062127
• Update Time: 2025-06-27

Tert-Butyl 1-Oxa-4,8-Diazaspiro4.5Decane-8-Carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 1-oxa-4,8-diazaspiro[4.5]decane-8-carboxylate
• SBB099601
• F52172
• A917448
• tert-Butyl 1-oxa-4,8-diazaspiro[4.5]decane-8-carboxylate, AldrichCPR
• 1,1-Dimethylethyl 1-oxa-4,8-diazaspiro[4.5]decane-8-carboxylate (ACI)
• Tert-butyl1-oxa-4,8-diazaspiro[4.5]decane-8-carboxylate
• SCHEMBL12626968
• EN300-1267168
• MFCD07698579
• AKOS005069581
• 11Y-0204
• 886360-95-8
• 8-Boc-1-oxa-4,8-diazaspiro[4.5]decane
• SY285311
• Tert-Butyl 1-Oxa-4,8-Diazaspiro4.5Decane-8-Carboxylate

• MDL： MFCD07698579
• Inchi： 1S/C12H22N2O3/c1-11(2,3)17-10(15)14-7-4-12(5-8-14)13-6-9-16-12/h13H,4-9H2,1-3H3
• InChI Key： SSTKSZCFMRRXBA-UHFFFAOYSA-N
• SMILES： O1CCNC21CCN(C(=O)OC(C)(C)C)CC2

Computed Properties

• Exact Mass: 242.16304257g/mol
• Monoisotopic Mass: 242.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 50.8

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 48-50°
• Boiling Point: 348.2±42.0 °C at 760 mmHg
• Flash Point: 164.4±27.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Tert-Butyl 1-Oxa-4,8-Diazaspiro4.5Decane-8-Carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：(BD199484)

Additional information on Tert-Butyl 1-Oxa-4,8-Diazaspiro4.5Decane-8-Carboxylate

Tert-Butyl 1-Oxa-4,8-Diazaspiro4.5Decane-8-Carboxylate: A Versatile Scaffold in Medicinal Chemistry

Tert-Butyl 1-Oxa-4,8-Diazaspiro4.5Decane-8-Carboxylate (CAS No. 886360-95-8) represents a unique class of spirocyclic compounds with potential applications in drug discovery and biological activity. This molecule features a 1-oxa-4,8-diazaspiro[4.5]decane core, which combines spiro-structural features with heteroatoms (oxygen and nitrogen) to create a multifunctional scaffold. Recent studies have highlighted its role in synthetic chemistry, targeted drug delivery, and modulating biological pathways. The tert-butyl group serves as a protecting moiety, enhancing chemical stability while preserving functional group reactivity. This compound is particularly relevant in the context of modern medicinal chemistry, where scaffold-based design is a key strategy for developing novel therapeutics.

Tert-Butyl 1-Oxa-4,8-Diazaspiro4.5Decane-8-Carboxylate has been extensively studied for its synthetic utility in complex molecule construction. Researchers have demonstrated its ability to act as a precursor for functionalized derivatives with applications in pharmaceutical research. For instance, a 2023 study published in Organic & Biomolecular Chemistry reported the use of this compound in the asymmetric synthesis of bioactive molecules, leveraging its spirocyclic framework to introduce stereochemical control. The carboxylate group at the 8-position provides a polar functional group, which is crucial for drug-target interactions and bioavailability optimization. This structural feature also facilitates conjugation with other pharmacophores, enabling the design of multifunctional drugs.

The spiro[4.5]decane core of Tert-Butyl 1-Oxa-4,8-Diazaspiro4.3Decane-8-Carboxylate has been shown to exhibit unique conformational properties that influence its biological activity. A 2024 review in Journal of Medicinal Chemistry highlighted how the spiro-structural rigidity enhances selectivity toward specific biological targets, such as G-protein coupled receptors (GPCRs) and kinase enzymes. The presence of oxa- and diaza-heteroatoms introduces electronic effects that modulate ligand-receptor binding affinity. This makes the compound a promising candidate for targeted drug development, particularly in oncology and neurodegenerative diseases. The tert-butyl substituent also contributes to solubility and metabolic stability, which are critical parameters in drug candidate design.

Tert-Butyl 1-Oxa-4,8-Diazaspiro4.5Decane-8-Carboxylate has been explored in drug delivery systems due to its chemical versatility. A 2023 study in Advanced Drug Delivery Reviews demonstrated its use as a building block for prodrug strategies, where the carboxylate group can be modified to release active payloads under specific physiological conditions. This property is particularly valuable in controlled drug release applications, such as targeted cancer therapy or chronic disease management. The spirocyclic structure also provides stability in biological environments, reducing degradation and improving therapeutic efficacy. These attributes make the compound a key player in modern pharmaceutical research.

Recent advances in computational chemistry have further enhanced the understanding of Tert-Butyl 1-Oxa-4,8-Diazaspiro4.5Decane-8-Carboxylate's molecular behavior. A 2024 study in Journal of Computational Chemistry used molecular dynamics simulations to model the interaction of this compound with biological membranes. The results indicated that the spiro-structural rigidity and heteroatom distribution significantly influence membrane permeability, which is a critical factor in drug absorption. This insight has guided the rational design of derivatives with improved bioavailability and target specificity. Such advancements underscore the importance of structure-based drug design in optimizing the therapeutic potential of this compound.

The synthetic accessibility of Tert-Butyl 1-Oxa-4,8-Diazaspiro4.5Decane-8-Carboxylate has also been a focus of recent organic chemistry research. A 2023 paper in Chemical Communications described an efficient synthetic route to this compound, involving multistep reactions and catalytic processes. The study emphasized the modularity of the spirocyclic framework, allowing for customizable functionalization to meet the needs of specific therapeutic applications. This synthetic flexibility is essential for high-throughput screening and drug discovery pipelines, where diverse derivatives can be rapidly generated and tested for biological activity.

Tert-Butyl 1-Oxa-4,8-Diazaspiro4.5Decane-8-Carboxylate has also been investigated for its potential in biotechnology. A 2024 study in ACS Synthetic Biology explored its use in enzyme engineering, where the spirocyclic structure was modified to enhance enzyme stability and activity. This application highlights the compound's broad utility beyond traditional pharmaceutical contexts, extending into biocatalysis and protein engineering. The carboxylate group was found to play a role in metal coordination, which is crucial for enzyme function and catalytic efficiency. These findings open new avenues for biotechnological applications of this compound.

In conclusion, Tert-Butyl 1-Oxa-4,8-Diazaspiro4.5Decane-8-Carboxylate represents a versatile synthetic scaffold with significant potential in medicinal chemistry. Its unique spiro-structural features, combined with heteroatom functionality, make it a valuable tool for drug design, targeted therapy, and biotechnological innovation. Ongoing research continues to uncover new applications and optimization strategies, solidifying its role as a key building block in the development of next-generation therapeutics.

Further exploration into the mechanistic interactions of this compound with biological systems is expected to yield insights into drug-target interactions and mechanistic pathways. The modular nature of its spirocyclic framework ensures that it remains a central focus in pharmaceutical research, driving the development of novel therapeutics with improved efficacy and selectivity.